7-(4-ethoxyphenyl)-1,3-dimethyl-5-((pyridin-2-ylmethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione
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Description
7-(4-ethoxyphenyl)-1,3-dimethyl-5-((pyridin-2-ylmethyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C22H21N5O3S and its molecular weight is 435.5. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
Heterocyclic compounds, particularly those containing pyrimidine rings, are of significant interest in organic chemistry due to their presence in many biologically active molecules. Research efforts often focus on developing new synthetic routes to create these compounds with varying functional groups, which can affect their chemical behavior and potential applications. For example, the work by Hassaneen et al. (2003) describes the synthesis of polyfunctional fused heterocyclic compounds via indene‐1,3‐diones, highlighting the intricate chemistry involved in creating complex heterocyclic structures similar to the compound (Hassaneen et al., 2003).
Molecular Structure and Crystal Engineering
The study of molecular structures, particularly through crystallography, provides insights into the arrangement of atoms within a compound and how this affects its properties and interactions. Research in this area can lead to the design of materials with specific characteristics. For instance, Trilleras et al. (2009) investigated the molecular and crystal structures of 7-aryl-substituted pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones, which can offer valuable information for designing compounds with desired physical and chemical properties (Trilleras et al., 2009).
Photovoltaic and Semiconductor Applications
Conjugated polyelectrolytes with pyrimidine backbones have been explored for their potential in electronic and photovoltaic applications. For example, Hu et al. (2015) synthesized a novel n-type conjugated polyelectrolyte for use as an electron transport layer in polymer solar cells, demonstrating the utility of pyrimidine derivatives in enhancing electronic devices' efficiency (Hu et al., 2015).
Properties
IUPAC Name |
7-(4-ethoxyphenyl)-1,3-dimethyl-5-(pyridin-2-ylmethylsulfanyl)pyrimido[4,5-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N5O3S/c1-4-30-16-10-8-14(9-11-16)18-24-19-17(21(28)27(3)22(29)26(19)2)20(25-18)31-13-15-7-5-6-12-23-15/h5-12H,4,13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YARQBEFYCVXOJC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NC3=C(C(=N2)SCC4=CC=CC=N4)C(=O)N(C(=O)N3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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